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Compound of Interest

Compound Name: CAY10566

Cat. No.: B1668650 Get Quote

This technical support center provides guidance to researchers, scientists, and drug

development professionals on the proper handling and dissolution of CAY10566.

Frequently Asked Questions (FAQs)
Q1: What is CAY10566 and what are its basic properties?

CAY10566 is a potent and selective inhibitor of stearoyl-CoA desaturase (SCD)[1]. It is

supplied as a crystalline solid and has a molecular weight of 389.8 g/mol [2][3]. Due to its

crystalline nature, it may require specific conditions for complete dissolution.

Q2: In which solvents is CAY10566 soluble?

CAY10566 is soluble in organic solvents such as dimethylformamide (DMF), dimethyl sulfoxide

(DMSO), and ethanol[1][2]. It is sparingly soluble in aqueous buffers[2].

Q3: How should I prepare a stock solution of CAY10566?

To prepare a stock solution, CAY10566 should be dissolved in an organic solvent of choice,

which should be purged with an inert gas[2]. DMSO is a commonly used solvent for creating

stock solutions[4][5][6]. For example, a stock solution can be prepared by dissolving CAY10566
in fresh DMSO[6].

Q4: Can I dissolve CAY10566 directly in aqueous buffers like PBS?
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Directly dissolving CAY10566 in aqueous buffers is not recommended due to its low

solubility[2]. For aqueous-based experiments, it is advised to first dissolve the compound in an

organic solvent like DMF or DMSO and then dilute this stock solution with the aqueous buffer of

choice[2].

Q5: What is the recommended method for preparing a working solution in an aqueous buffer?

To maximize solubility in aqueous buffers, first dissolve CAY10566 in DMF or DMSO to create

a concentrated stock solution. This stock solution can then be diluted with the aqueous buffer,

such as PBS (pH 7.2)[2]. A common ratio for dilution is 1:5 (DMF:PBS), which results in a

solubility of approximately 0.15 mg/mL[1][2].

Q6: How stable are aqueous solutions of CAY10566?

Aqueous solutions of CAY10566 are not recommended for long-term storage. It is best to

prepare these solutions fresh and use them within one day[2]. Stock solutions in organic

solvents like DMSO can be stored at -20°C for up to 6 months or -80°C for up to a year[4].

Troubleshooting Guide
Problem: CAY10566 is not dissolving in my chosen solvent.
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Potential Cause Troubleshooting Step

Incorrect Solvent Selection

Ensure you are using a recommended organic

solvent such as DMSO, DMF, or ethanol. Refer

to the solubility data table below.

Low Temperature
Gently warm the solution. Heating can aid in the

dissolution of the compound[4].

Insufficient Agitation

Vortex or sonicate the solution to facilitate

dissolution[4][5]. Sonication is often

recommended[5].

Compound has Precipitated

If precipitation occurs, especially in aqueous

solutions, try heating and/or sonication to

redissolve the compound[4]. Prepare fresh

aqueous solutions daily to avoid precipitation.

Moisture in Solvent

For solvents like DMSO, absorbed moisture can

reduce solubility. Use fresh, anhydrous DMSO

for preparing stock solutions[6].

Quantitative Solubility Data
The solubility of CAY10566 in various solvents is summarized below. Please note that solubility

can vary slightly between batches.
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Solvent
Approximate Solubility
(mg/mL)

Molar Equivalent (mM)

DMSO 10 - 78 25.6 - 200.09

DMF 20 51.3

Ethanol 0.15 0.38

DMF:PBS (pH 7.2) (1:5) 0.15 0.38

10% DMSO + 40% PEG300 +

5% Tween-80 + 45% Saline
2.0 - 2.08 5.13 - 5.34

10% DMSO + 90% (20% SBE-

β-CD in Saline)
≥ 2.5 ≥ 6.41

10% DMSO + 90% Corn Oil ≥ 2.5 ≥ 6.41

Data compiled from multiple sources[1][2][4][5][6][7]. Molarity is calculated based on a

molecular weight of 389.8 g/mol .

Experimental Workflow and Signaling Pathway
Diagrams
Experimental Workflow: Preparing CAY10566 for Cellular
Assays
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Stock Solution Preparation

Working Solution Preparation (Aqueous)

Weigh CAY10566 
(Crystalline Solid)

Add Anhydrous Organic Solvent
(e.g., DMSO, DMF)

Vortex/Sonicate until
Completely Dissolved

Store Stock Solution
at -20°C or -80°C

Thaw Stock Solution

Dilute Stock Solution with
Aqueous Buffer (e.g., PBS)

Mix Thoroughly

Use Immediately
(within one day)
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Caption: Workflow for preparing CAY10566 solutions.
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Signaling Pathway: Inhibition of Stearoyl-CoA
Desaturase (SCD)

Saturated Fatty Acyl-CoAs

SCD1 Enzyme

Substrate
Monounsaturated Fatty Acyl-CoAs

Catalysis

CAY10566

Inhibition
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Caption: CAY10566 inhibits the SCD1-mediated conversion of SFAs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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